Cas no 1342237-78-8 (3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline)

• Product Name: 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline
• CAS No: 1342237-78-8
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6205984
• PubChem ID: 63021567
• Update Time: 2025-10-30

3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline
• 1342237-78-8
• CS-0283674
• 3-(4,5-Dimethyl-4h-1,2,4-triazol-3-yl)-4,5-dimethylaniline
• EN300-1077402

• Inchi： 1S/C12H16N4/c1-7-5-10(13)6-11(8(7)2)12-15-14-9(3)16(12)4/h5-6H,13H2,1-4H3
• InChI Key： PBYNISOCLMWMIZ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NN=C1C1C=C(C=C(C)C=1C)N

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline

Professional Introduction to 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline (CAS No. 1342237-78-8)

3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1342237-78-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a dimethyl-4H-1,2,4-triazol-3-yl moiety, which is known for its versatility in forming stable complexes with various biological targets. Additionally, the presence of a 4,5-dimethylaniline backbone enhances its pharmacological activity, making it a valuable candidate for further research and development.

The compound’s chemical formula and molecular weight contribute to its unique physicochemical properties, which are essential for understanding its behavior in biological systems. The dimethyl substituents in the triazole ring not only influence the electronic distribution within the molecule but also play a crucial role in modulating its interactions with biological targets. This structural feature has been extensively studied in recent years, particularly in the context of developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of triazole derivatives due to their broad spectrum of biological activities. The 1,2,4-triazole scaffold is known for its ability to interact with various enzymes and receptors, making it an attractive moiety for drug design. Specifically, 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline has been investigated for its potential role in modulating inflammatory pathways and neurotransmitter systems. These studies have revealed promising results in preclinical models, suggesting that this compound may have therapeutic applications in conditions such as neurodegenerative diseases and chronic inflammation.

The synthesis of 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to optimize the production process and improve the scalability of this compound for industrial applications. Additionally, the development of novel synthetic routes has opened up new possibilities for modifying the structure of this compound to enhance its pharmacological properties.

One of the most compelling aspects of 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline is its potential as a lead compound for drug discovery. The combination of the triazole ring and the aniline moiety provides a unique framework that can be modified to target specific biological pathways. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes involved in disease processes. For instance, modifications to the dimethyl substituents have shown enhanced binding affinity to certain protein targets, which could lead to more effective therapeutic interventions.

The pharmacokinetic profile of 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline is another critical factor that influences its potential as a drug candidate. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. These findings are particularly encouraging as they suggest that the compound may have good bioavailability and minimal toxicity at therapeutic doses. Further studies are ongoing to fully characterize its pharmacokinetic behavior and identify any potential liabilities.

In conclusion, 3-(dimethyl-4H-1,2,4-triazol-3-yl)-4,5-dimethylaniline (CAS No. 1342237-78-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound，its role in addressing various health challenges is likely to expand significantly.